2-(5-Amino-2-benzyl-benzoimidazol-1-yl)-ethanol
Description
Scientific Research Applications
Synthesis and Antimicrobial Activity
One of the primary scientific research applications of compounds related to 2-(5-Amino-2-benzyl-benzoimidazol-1-yl)-ethanol involves the synthesis of new compounds for antimicrobial activities. For instance, compounds containing the benzoimidazole moiety have been synthesized and evaluated for their antimicrobial effectiveness. These compounds have shown significant efficacy against both gram-positive and gram-negative bacteria, as well as fungi, highlighting their potential in developing new antimicrobial agents (El-Meguid, 2014).
Metal Complex Formation for Antitumor Activity
Another application is in the synthesis of metal complexes with potential antitumor activities. Research on new ligands derived from benzimidazole and their complexes with transition metals such as Co(II), Ni(II), Cu(II), Zn(II), and Cd(II) has been conducted. These complexes have been characterized and proposed to have diverse geometrical structures, which could be relevant in the context of their biological activities, including antitumor effects (Jamel & Al-Obaidi, 2018).
Chemical Synthesis and Characterization
The chemical synthesis and characterization of derivatives related to 2-(5-Amino-2-benzyl-benzoimidazol-1-yl)-ethanol are significant for understanding their structural and functional properties. Studies have been conducted on the synthesis of various derivatives and their spectral, electrochemical, and crystal structure analyses. Such research provides foundational knowledge that can be applied in developing drugs and materials with specific chemical properties (Misra et al., 1998).
properties
IUPAC Name |
2-(5-amino-2-benzylbenzimidazol-1-yl)ethanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O/c17-13-6-7-15-14(11-13)18-16(19(15)8-9-20)10-12-4-2-1-3-5-12/h1-7,11,20H,8-10,17H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXNILARKPYRXRP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NC3=C(N2CCO)C=CC(=C3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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